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Compound of Interest

Compound Name: 5-Bromo-3-isopropyl-1H-indazole

Cat. No.: B596712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-3-isopropyl-1H-indazole (CAS No. 1276075-40-1). Adherence to these procedures is

paramount for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-3-isopropyl-1H-indazole is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4)[1]

Causes skin irritation (Skin corrosion/irritation, Category 2)[1]

Causes eye irritation (Serious eye damage/eye irritation, Category 2B)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3)[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound:
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PPE Category Item Specification

Eye Protection Safety Glasses & Face Shield

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Hand Protection Chemical-resistant Gloves

Handle with gloves that have

been inspected prior to use.

Use proper glove removal

technique to avoid skin

contact.[1]

Body Protection Protective Suit

A complete suit protecting

against chemicals is required.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection Respirator

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator.[1]

In case of a spill, an

appropriate respirator is

necessary.[2]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always handle 5-Bromo-3-isopropyl-1H-indazole within a certified chemical fume hood to

minimize inhalation exposure.[2]

Ensure appropriate exhaust ventilation is available where dust may be formed.[1]
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An eyewash station and safety shower must be readily accessible.[2]

Handling Procedures:

Avoid all contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly before breaks and at the end of the workday.[1]

Contaminated gloves should be disposed of in accordance with applicable laws and good

laboratory practices.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly closed in a dry place.[1][2]

Recommended storage is at room temperature.[1]

Emergency Procedures
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Emergency First Aid Measures

If Inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.[1]

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]

In Case of Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide as extinguishing

media. Wear a self-contained breathing

apparatus for firefighting if necessary.[1]

Accidental Release

Use personal protective equipment. Avoid dust

formation. Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid

breathing dust.[1] For spills, wear an appropriate

respirator, impervious boots, and heavy rubber

gloves.[2]

Disposal Plan
As a halogenated organic compound, 5-Bromo-3-isopropyl-1H-indazole requires disposal as

hazardous waste.

Waste Collection:

Collect waste material in a designated, properly labeled, and sealed container for hazardous

chemical waste.

Contaminated materials, such as gloves and weighing paper, should also be disposed of as

hazardous waste.
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Disposal Method:

The recommended method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow

Safe Handling and Disposal Workflow for 5-Bromo-3-isopropyl-1H-indazole

Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Handling in Chemical Fume Hood

Proper Storage
(Cool, Dry, Well-ventilated)

Post-experiment

Spill Response

If spill occurs

Prepare Waste
(Segregate Halogenated Waste) Decontaminate Work Area

After cleanup

Collect in Labeled Container

Dispose via Licensed Contractor
(Incineration)

Remove PPE

Wash Hands
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromo-3-isopropyl-1H-indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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